Cas no 478149-32-5 (THIENO[2,3-C]PYRIDINE-5-CARBOXYLIC ACID, 3-BROMO-, METHYL ESTER)

THIENO[2,3-C]PYRIDINE-5-CARBOXYLIC ACID, 3-BROMO-, METHYL ESTER structure
478149-32-5 structure
Product Name:THIENO[2,3-C]PYRIDINE-5-CARBOXYLIC ACID, 3-BROMO-, METHYL ESTER
CAS No:478149-32-5
MF:C9H6BrNO2S
MW:272.118440151215
CID:3537536
PubChem ID:69362025
Update Time:2025-04-22

THIENO[2,3-C]PYRIDINE-5-CARBOXYLIC ACID, 3-BROMO-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • THIENO[2,3-C]PYRIDINE-5-CARBOXYLIC ACID, 3-BROMO-, METHYL ESTER
    • 478149-32-5
    • SCHEMBL5227086
    • DB-221232
    • Methyl-3-bromothieno[2,3-c]pyridine-5-carboxylate
    • methyl 3-bromothieno[2,3-c]pyridine-5-carboxylate
    • EN300-8847012
    • HXPFPHOMAVLKKD-UHFFFAOYSA-N
    • methyl3-bromothieno[2,3-c]pyridine-5-carboxylate
    • Inchi: 1S/C9H6BrNO2S/c1-13-9(12)7-2-5-6(10)4-14-8(5)3-11-7/h2-4H,1H3
    • InChI Key: HXPFPHOMAVLKKD-UHFFFAOYSA-N
    • SMILES: C1=NC(C(OC)=O)=CC2C(Br)=CSC1=2

Computed Properties

  • Exact Mass: 270.93026Da
  • Monoisotopic Mass: 270.93026Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 67.4Ų

THIENO[2,3-C]PYRIDINE-5-CARBOXYLIC ACID, 3-BROMO-, METHYL ESTER Pricemore >>

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